Cas no 13011-12-6 (Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone)

• Product Name: Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone
• CAS No: 13011-12-6
• MF: C₂₉H₄₄O₄
• MW: 456.657269477844
• CID: 4756667
• Update Time: 2025-07-01

Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone Chemical and Physical Properties

Names and Identifiers

• Fusidic Acid Impurity J(EP)
• Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone
• 16-epi-Deacetylfusidic Acid 21,16-lactone
• 29-Nor-8α,9β,13α,14β-dammara-17(20),24-dien-21-oic acid, 3α,11α,16α-trihydroxy-, γ-lactone (8CI)
• 8H-Naphth[2′,1′:4,5]indeno[2,1-b]furan, 29-nordammara-17(20),24-dien-21-oic acid deriv. (ZCI)
• Deacetyl-16-epifusidic acid γ-lactone

• Inchi： 1S/C29H44O4/c1-16(2)8-7-9-18-24-20-14-22(31)25-27(4)12-11-21(30)17(3)19(27)10-13-28(25,5)29(20,6)15-23(24)33-26(18)32/h8,17,19-23,25,30-31H,7,9-15H2,1-6H3/t17-,19-,20-,21+,22+,23+,25-,27-,28-,29-/m0/s1
• InChI Key： WESBIDUQKXCXGS-ZOZKCYBESA-N
• SMILES： C[C@@]12[C@]3(C[C@H]4OC(=O)C(CC/C=C(\C)/C)=C4[C@@H]3C[C@@H](O)[C@H]1[C@]1(CC[C@@H](O)[C@@H](C)[C@@H]1CC2)C)C

Experimental Properties

• Melting Point: NA

Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone

Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone: A Comprehensive Overview

Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone, a derivative of Fusidic Acid, is a compound of significant interest in the field of medicinal chemistry. This compound, identified by its CAS number 13011-12-6, has garnered attention due to its unique structural properties and potential therapeutic applications. Fusidic Acid itself is well-known for its antibiotic properties, particularly against Gram-positive bacteria, and derivatives like Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone are being explored for their enhanced efficacy and reduced resistance profiles.

The structural modification of Fusidic Acid derivatives aims to improve their pharmacokinetic properties while maintaining or enhancing their antibacterial activity. The introduction of an acetyl group at the 16-position and a carboxyl group at the 21-position in Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone creates a molecule with altered physicochemical properties, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. These modifications are crucial in the development of novel antibiotics that can overcome existing resistance mechanisms.

Recent research in the field of antibiotic development has highlighted the importance of structural diversity in addressing bacterial resistance. Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone represents a promising candidate in this regard. Studies have shown that modifications to the Fusidic Acid scaffold can lead to compounds with improved binding affinity to bacterial proteins involved in peptide synthesis, thereby enhancing their antibacterial efficacy. This compound has been investigated for its potential to inhibit bacterial growth by interfering with the elongation factor G (EF-G) protein, a critical component in bacterial protein synthesis.

The pharmacological profile of Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its effectiveness against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to bypass resistance mechanisms associated with traditional antibiotics makes it a valuable asset in the fight against multidrug-resistant bacteria. Additionally, its structural features suggest potential for reduced toxicity and improved patient compliance compared to existing treatments.

In terms of mechanism of action, Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone exhibits a unique mode of interaction with bacterial enzymes. Unlike conventional antibiotics that target specific bacterial structures or metabolic pathways, this derivative interacts with EF-G, disrupting the process of translation elongation. This targeted approach not only enhances efficacy but also minimizes off-target effects, making it a more selective therapeutic agent. The compound's ability to inhibit EF-G without significant impact on human proteins underscores its potential as a safe and effective antibiotic.

The synthesis of Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone involves complex organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries and asymmetric catalysis has enabled the production of enantiomerically pure compounds, further enhancing their pharmacological properties.

Current research efforts are focused on optimizing the synthetic route for Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone to improve scalability and cost-effectiveness. Additionally, studies are underway to explore novel derivatives with even greater therapeutic potential. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process, allowing for rapid identification of promising candidates.

The clinical development of Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone is progressing steadily. Phase I clinical trials have demonstrated its safety profile and tolerability in human subjects. These trials have also provided valuable insights into its pharmacokinetic behavior, which will guide dosing regimens and formulation strategies for future clinical use. The compound's potential to address unmet medical needs makes it an attractive candidate for further development into a new antibiotic therapy.

The impact of Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone extends beyond its direct antibacterial activity. Its unique structure provides insights into the development of other novel antibiotics targeting bacterial protein synthesis. By understanding how this derivative interacts with EF-G and other bacterial proteins, researchers can design new molecules with improved efficacy and reduced resistance profiles. This knowledge is crucial in combating the growing threat of antibiotic-resistant bacteria worldwide.

In conclusion, Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone is a promising therapeutic agent with significant potential in the treatment of bacterial infections. Its structural modifications enhance its antibacterial activity while reducing resistance risks. Ongoing research continues to refine its synthetic pathways and explore new derivatives with even greater therapeutic benefits. As the global challenge of antibiotic resistance persists, compounds like Des-(16-acetyloxy)-(21-carboxyl) Fusidic Acid Furanone offer hope for innovative solutions in infectious disease management.